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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Glycylalanine (Gly-Ala) is a dipeptide composed of the amino acids glycine and L-alanine.[1]

As a product of protein digestion and endogenous metabolic processes, glycylalanine is

increasingly recognized not merely as a simple nutrient source but as an active participant in

cellular signaling and metabolic regulation.[2] This technical guide provides a comprehensive

overview of glycylalanine's role in biological systems, detailing its metabolism, analytical

quantification, and involvement in cellular pathways. This document is intended for

researchers, scientists, and drug development professionals seeking a deeper understanding

of this important biomolecule.

Physicochemical Properties of Glycylalanine
A foundational understanding of glycylalanine's chemical and physical characteristics is

essential for its study in biological contexts.
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Property Value

Molecular Formula C₅H₁₀N₂O₃[3]

Molecular Weight 146.14 g/mol [3]

IUPAC Name (2S)-2-[(2-aminoacetyl)amino]propanoic acid

Synonyms Gly-Ala, N-Glycyl-L-alanine

Metabolism of Glycylalanine
The metabolism of glycylalanine involves its synthesis from constituent amino acids and its

degradation by peptidases. While specific enzymes dedicated to glycylalanine synthesis are

not well-characterized, its formation is understood to occur via peptide bond formation.[4]

Biosynthesis
The synthesis of glycylalanine occurs through the formation of a peptide bond between the

carboxyl group of glycine and the amino group of alanine, a condensation reaction that results

in the elimination of a water molecule.[4] In cellular systems, this process is generally part of

larger protein synthesis machinery, though the existence of specific dipeptide synthetases

cannot be ruled out.[5]
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Caption: Enzymatic synthesis of glycylalanine from glycine and L-alanine.

Degradation
Glycylalanine is hydrolyzed by various peptidases, also known as dipeptidases, which cleave

the peptide bond to release free glycine and L-alanine. The specificity of these enzymes can

vary, with some showing a preference for dipeptides with N-terminal glycine residues.[6] For

instance, dipeptidyl peptidase IV (DPP-IV) is known to cleave dipeptides with a penultimate

proline or alanine, suggesting it may have some activity towards glycylalanine, albeit with

lower efficiency than for its preferred substrates.[7]

Degradation Pathway of Glycylalanine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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